Cas no 19418-11-2 (thiolane-2-carboxylic acid)
Thiolane-2-carboxylic acid is a sulfur-containing heterocyclic carboxylic acid with the molecular formula C₅H₈O₂S. This compound features a five-membered thiolane ring fused to a carboxyl group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its unique structure allows for functionalization at both the thiolane ring and the carboxylic acid group, enabling the synthesis of thioether derivatives, metal chelators, and bioactive molecules. The compound’s stability and reactivity under mild conditions make it suitable for use in peptidomimetics, ligand design, and material science. Its sulfur moiety also contributes to applications in catalysis and coordination chemistry.
thiolane-2-carboxylic acid structure
Product Name:thiolane-2-carboxylic acid
CAS No:19418-11-2
MF:C5H8O2S
MW:132.180820465088
MDL:MFCD00005437
CID:123562
PubChem ID:443066
Update Time:2025-06-09
thiolane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Tetrahydrothiophene-2-carboxylic acid
- 2-Thiophenecarboxylicacid, tetrahydro-
- Tetrahydro-2-thiophenecarboxylic Acid
- thiolane-2-carboxylic acid
- (2R,5S)-5-(4-Amino-5-Fluoro-2-Oxo-2H-Pyrimidin-Yl)-(1,3)-Oxa - Thiolane-2-Carboxylic Acid,2S-Isopropyl-5R-Methyl-1R-Cyclo
- THTC
- Thiophenecarboxylic acid, tetrahydro-
- 2-thiophenecarboxylic acid, tetrahydro-
- SureCN3376292
- MZOYMQRKTJRHGJ-UHFFFAOYSA-N
- 2-tetrahydrothiophenecarboxylic acid
- 2-n-Tetrahydrothiophenecarboxylic acid
- 2-Thiophenecarboxylic acid,tetrahydro-
- AM803451
- AC1L9DZB
- CHEBI:9384
- SY123511
- EN300-77924
- CS-W000375
- F8881-5400
- SCHEMBL3376292
- MFCD11520782
- Q27108371
- DTXSID60332051
- DS-5311
- Z1198330300
- tetrahydrothiophene-2-carboxylicacid
- AKOS006326018
- 19418-11-2
- FT-0708522
- DA-17873
-
- MDL： MFCD00005437
- Inchi： 1S/C5H8O2S/c6-5(7)4-2-1-3-8-4/h4H,1-3H2,(H,6,7)
- InChI Key： MZOYMQRKTJRHGJ-UHFFFAOYSA-N
- SMILES： S1CCCC1C(=O)O
Computed Properties
- Exact Mass: 132.02454
- Monoisotopic Mass: 132.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.6
- XLogP3: 1
Experimental Properties
- PSA: 37.3
thiolane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM122500-1g |
tetrahydrothiophene-2-carboxylic acid |
19418-11-2 | 95% | 1g |
$307 | 2021-08-05 | |
| Chemenu | CM122500-5g |
tetrahydrothiophene-2-carboxylic acid |
19418-11-2 | 95% | 5g |
$887 | 2021-08-05 | |
| Alichem | A169005279-250mg |
Tetrahydrothiophene-2-carboxylic acid |
19418-11-2 | 95% | 250mg |
$181.50 | 2023-09-02 | |
| Alichem | A169005279-1g |
Tetrahydrothiophene-2-carboxylic acid |
19418-11-2 | 95% | 1g |
$425.39 | 2023-09-02 | |
| Alichem | A169005279-5g |
Tetrahydrothiophene-2-carboxylic acid |
19418-11-2 | 95% | 5g |
$1314.40 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AP436-200mg |
thiolane-2-carboxylic acid |
19418-11-2 | 97% | 200mg |
755.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AP436-50mg |
thiolane-2-carboxylic acid |
19418-11-2 | 97% | 50mg |
271.0CNY | 2021-07-12 | |
| TRC | T205575-10mg |
Tetrahydrothiophene-2-carboxylic Acid |
19418-11-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205575-50mg |
Tetrahydrothiophene-2-carboxylic Acid |
19418-11-2 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | T205575-100mg |
Tetrahydrothiophene-2-carboxylic Acid |
19418-11-2 | 100mg |
$ 230.00 | 2022-06-03 |
thiolane-2-carboxylic acid Related Literature
-
1. Comparison of the ligating properties of disulphides and thioethers: dimethyl disulphide, dimethyl sulphide, and related ligandsHelmut Sigel,Kurt H. Scheller,Volker M. Rheinberger,Beda E. Fischer J. Chem. Soc. Dalton Trans. 1980 1022
-
Alissa R. Geisse,Chrispus M. Ngule,Douglas T. Genna Chem. Commun. 2020 56 237
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Matthew J. Binnington,Ying D. Lei,Lucky Pokiak,James Pokiak,Sonja K. Ostertag,Lisa L. Loseto,Hing M. Chan,Leo W. Y. Yeung,Haiyong Huang,Frank Wania Environ. Sci.: Processes Impacts 2017 19 1000
-
Nengzhong Wang,Puli Saidhareddy,Xuefeng Jiang Nat. Prod. Rep. 2020 37 246
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5. A porphyrin bearing tetrahydrothiophene pickets; co-ordination behaviour and electron transferFrancis D'Souza,Varadachari Krishnan J. Chem. Soc. Dalton Trans. 1992 2873
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